Cas no 1515-79-3 (1,3-Hexadiene,5,5-dimethyl-)

• Product Name: 1,3-Hexadiene,5,5-dimethyl-
• CAS No: 1515-79-3
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 117776
• PubChem ID: 5368952
• Update Time: 2025-04-18

1,3-Hexadiene,5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexadiene,5,5-dimethyl-
• 5,5-DIMETHYL-1,3-HEXADIENE
• 5,5-dimethylhexa-1,3-diene
• 1,3-Hexadiene,5,5-dimethyl
• 5,5-Dimethyl-hexa-1,3-dien
• 5,5-dimethyl-hexa-1,3-diene
• (E)-5,5-Dimethylhexa-1,3-diene
• YKCQGTKPNABNLF-VOTSOKGWSA-N
• 36320-14-6
• (E)-1,3-Hexadiene, 5,5-dimethyl-
• (E)-(CH3)3CCH=CHCH=CH2
• (Z)-5,5-Dimethyl-1,3-hexadiene
• (3E)-5,5-Dimethyl-1,3-hexadiene #
• (3E)-5,5-dimethylhexa-1,3-diene
• (E)-5,5-Dimethyl-1,3-hexadiene
• (Z)-(CH3)3CCH=CHCH=CH2
• AKOS006274846
• 59697-92-6
• 1515-79-3

• Inchi： 1S/C8H14/c1-5-6-7-8(2,3)4/h5-7H,1H2,2-4H3/b7-6+
• InChI Key： YKCQGTKPNABNLF-VOTSOKGWSA-N
• SMILES： C(/C=C/C=C)(C)(C)C

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.737
• Boiling Point: 115.7°C at 760 mmHg
• Flash Point: 11.3°C
• Refractive Index: 1.433
• PSA: 0.00000
• LogP: 2.77470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins